Cas no 895015-23-3 (5-chloro-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide)

• Product Name: 5-chloro-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide
• CAS No: 895015-23-3
• MF: C₂₀H₁₆ClN₃O₂S₂
• MW: 429.942940711975
• CID: 6450149
• Update Time: 2025-05-26

5-chloro-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide
• 2-Thiophenecarboxamide, 5-chloro-N-(6-ethoxy-2-benzothiazolyl)-N-(3-pyridinylmethyl)-

• Inchi： 1S/C20H16ClN3O2S2/c1-2-26-14-5-6-15-17(10-14)28-20(23-15)24(12-13-4-3-9-22-11-13)19(25)16-7-8-18(21)27-16/h3-11H,2,12H2,1H3
• InChI Key： WUQOXZUTRGGMCG-UHFFFAOYSA-N
• SMILES： C1(C(N(C2=NC3=CC=C(OCC)C=C3S2)CC2=CC=CN=C2)=O)SC(Cl)=CC=1

Experimental Properties

• Density: 1.435±0.06 g/cm3(Predicted)
• Boiling Point: 612.9±65.0 °C(Predicted)
• pka: 4.37±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 5-chloro-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide

5-Chloro-N-(6-Ethoxy-1,3-Benzothiazol-2-Yl)-N-(Pyridin-3-Yl)Methylthiophene-2-Carboxamide

The compound 5-chloro-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide (CAS No: 895015-23-3) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a thiophene ring, a benzothiazole moiety, and a pyridine group, all interconnected through a carboxamide linkage. The presence of these functional groups makes it a versatile molecule with unique electronic and steric properties.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of new materials for optoelectronic applications. The 6-ethoxy substitution on the benzothiazole ring not only enhances the stability of the molecule but also introduces additional electronic flexibility, making it suitable for use in advanced materials such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The pyridine group, on the other hand, contributes to the molecule's ability to act as a ligand in coordination chemistry, opening up possibilities for its use in catalysis and metalloorganic frameworks.

The methylthiophene moiety in this compound plays a crucial role in determining its electronic properties. Thiophene derivatives are known for their excellent conjugation capabilities, which are essential for achieving high electron mobility in semiconducting materials. The chloro substitution at position 5 further modulates the electronic characteristics of the thiophene ring, making this compound a promising candidate for use in high-performance electronic devices.

From a synthetic perspective, the preparation of 5-chloro-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide involves a series of intricate reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of the benzothiazole derivative, followed by its coupling with the pyridine group via an amide bond formation. The final step involves introducing the methylthiophene moiety through a nucleophilic substitution reaction.

Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing such complex molecules. For instance, researchers have explored the use of microwave-assisted synthesis to reduce reaction times and improve yields while minimizing waste generation. These innovations not only make the synthesis of this compound more efficient but also align with global efforts to promote environmentally friendly chemical processes.

In terms of biological applications, this compound has shown potential as a lead molecule in drug discovery programs targeting various disease states. Its unique structure allows it to interact with specific biological targets, such as enzymes and receptors, making it a valuable tool in medicinal chemistry research. Additionally, its ability to act as a chelating agent has opened up new avenues for its use in metal-based drug delivery systems.

The versatility of 5-chloro-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yil)methylthiophene-2-carboxamide is further underscored by its application in polymer science. Researchers have successfully incorporated this compound into polymer networks to create materials with enhanced mechanical and thermal properties. Such applications highlight its potential as a building block for advanced materials used in aerospace, automotive industries, and consumer electronics.

Looking ahead, ongoing research into this compound is expected to uncover even more exciting applications across diverse fields. Its unique combination of functional groups makes it an ideal candidate for further exploration in areas such as nanotechnology and biotechnology. As our understanding of its properties continues to grow, so too will its role in shaping innovative solutions to real-world challenges.